methyl (2E)-4-amino-4-methylpent-2-enoate hydrochloride

• IUPAC Name: methyl (E)-4-amino-4-methylpent-2-enoate;hydrochloride
• InChI: InChI=1S/C7H13NO2.ClH/c1-7(2,8)5-4-6(9)10-3;/h4-5H,8H2,1-3H3;1H/b5-4+
• InChI Key: QQQQPMKYIAFJBM-FXRZFVDSSA-N
• Canonical SMILES: CC(C)(C=CC(=O)OC)N.Cl
• Isomeric SMILES: CC(C)(/C=C/C(=O)OC)N.Cl
• Molecular Formula: C7H14ClNO2
• Molecular Weight: 179.64 g/mol

Description

Methyl (2E)-5-aminopent-2-enoate hydrochloride is a compound with the CAS Number: 4126-67-4. It has a molecular weight of 165.62. It’s a powder stored at 4 degrees Celsius.

Molecular Structure Analysis

The InChI code for methyl (2E)-5-aminopent-2-enoate hydrochloride is 1S/C6H11NO2.ClH/c1-9-6 (8)4-2-3-5-7;/h2,4H,3,5,7H2,1H3;1H/b4-2+;.

It’s stored at 4 degrees Celsius.

Scientific Research Applications

1. Synthesis and Chemical Properties

• The cyclization of certain derivatives, including methyl (2E)-4-amino-4-methylpent-2-enoate hydrochloride, has been explored to produce anilides of 4-hydroxy-1-methyl-2-oxo-1,2-dihydroquinoline-3-sulfonic acid. This process demonstrates the compound's utility in synthesizing complex heterocyclic structures, which are valuable in the development of new pharmaceuticals and materials (Ukrainets, Petrushova, Davidenko, & Grinevich, 2014).

2. Catalysis and Reaction Mechanisms

• Research has highlighted the compound's role in facilitating novel synthetic pathways. For instance, its derivatives have been used in the synthesis of complex molecules through unusual recyclization reactions, showcasing its potential as a versatile reagent in organic synthesis (Gimalova, Khalikova, Egorov, Mustafin, & Miftakhov, 2013).

3. Material Science Applications

• In the field of materials science, derivatives of methyl (2E)-4-amino-4-methylpent-2-enoate hydrochloride have been investigated for their photopolymerization properties. These studies aim to develop new materials with specific characteristics, such as improved stability or unique optical properties (Guillaneuf, Bertin, Gigmes, Versace, Lalevée, & Fouassier, 2010).

4. Antimicrobial Activity

• Some research has explored the potential antimicrobial properties of compounds synthesized from methyl (2E)-4-amino-4-methylpent-2-enoate hydrochloride. This line of investigation is crucial for discovering new antimicrobial agents that can combat resistant strains of bacteria and other pathogens (Murugavel, Velan, Kannan, & Bakthadoss, 2016).

Safety and Hazards

The safety information for methyl (2E)-5-aminopent-2-enoate hydrochloride includes several hazard statements: H315, H319, H335. Precautionary statements include P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, P501.